Cas no 2172587-09-4 (N-(propan-2-yl)-N-(pyridin-2-ylmethyl)carbamoyl chloride)

N-(propan-2-yl)-N-(pyridin-2-ylmethyl)carbamoyl chloride is a reactive carbamoyl chloride derivative used as a key intermediate in organic synthesis, particularly in the preparation of ureas and carbamates. Its structure, featuring both an isopropyl group and a pyridinylmethyl moiety, enables selective functionalization in the construction of complex molecules. The compound is valued for its high electrophilicity, facilitating efficient nucleophilic substitution reactions with amines, alcohols, and other nucleophiles. Its pyridine ring enhances solubility in polar organic solvents, improving reaction handling. Suitable for controlled acylation processes, it finds applications in pharmaceutical and agrochemical research, where precise derivatization is critical. Proper handling under anhydrous conditions is recommended due to its moisture sensitivity.
N-(propan-2-yl)-N-(pyridin-2-ylmethyl)carbamoyl chloride structure
2172587-09-4 structure
Product Name:N-(propan-2-yl)-N-(pyridin-2-ylmethyl)carbamoyl chloride
CAS No:2172587-09-4
MF:C10H13ClN2O
MW:212.676021337509
CID:5853012
PubChem ID:165788456
Update Time:2025-08-04

N-(propan-2-yl)-N-(pyridin-2-ylmethyl)carbamoyl chloride Chemical and Physical Properties

Names and Identifiers

    • N-(propan-2-yl)-N-(pyridin-2-ylmethyl)carbamoyl chloride
    • EN300-1612296
    • 2172587-09-4
    • Inchi: 1S/C10H13ClN2O/c1-8(2)13(10(11)14)7-9-5-3-4-6-12-9/h3-6,8H,7H2,1-2H3
    • InChI Key: DSDSROCJSVRKMI-UHFFFAOYSA-N
    • SMILES: ClC(N(CC1C=CC=CN=1)C(C)C)=O

Computed Properties

  • Exact Mass: 212.0716407g/mol
  • Monoisotopic Mass: 212.0716407g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 197
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 33.2Ų

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Additional information on N-(propan-2-yl)-N-(pyridin-2-ylmethyl)carbamoyl chloride

N-(propan-2-yl)-N-(pyridin-2-ylmethyl)carbamoyl chloride (CAS No. 2172587-09-4): A Comprehensive Overview

N-(propan-2-yl)-N-(pyridin-2-ylmethyl)carbamoyl chloride (CAS No. 2172587-09-4) is a specialized carbamoyl chloride derivative with significant potential in pharmaceutical and agrochemical research. This compound, characterized by its unique pyridine and isopropyl functional groups, has garnered attention for its role as a key intermediate in the synthesis of bioactive molecules. Its molecular structure combines a carbamoyl chloride moiety with a pyridinylmethyl group, making it a versatile building block for drug discovery and material science applications.

The growing interest in N-(propan-2-yl)-N-(pyridin-2-ylmethyl)carbamoyl chloride is driven by its applications in developing small molecule inhibitors and enzyme modulators. Researchers are particularly focused on its potential in targeting protein-protein interactions, a hot topic in modern drug development. With the rise of AI-driven drug discovery and computational chemistry, this compound has become a subject of virtual screening studies, aiming to identify novel therapeutic candidates for diseases like cancer and neurodegenerative disorders.

From a chemical perspective, CAS 2172587-09-4 exhibits interesting reactivity patterns due to the presence of both electrophilic (carbamoyl chloride) and nucleophilic (pyridine nitrogen) centers. This dual functionality allows for diverse synthetic transformations, making it valuable for constructing complex molecular architectures. Recent publications have highlighted its use in multi-component reactions and cascade syntheses, aligning with the current trend toward sustainable and atom-economical chemical processes.

The pharmaceutical industry's shift toward targeted therapies and personalized medicine has increased demand for specialized intermediates like N-(propan-2-yl)-N-(pyridin-2-ylmethyl)carbamoyl chloride. Its structural features make it particularly relevant for developing kinase inhibitors and GPCR modulators, two of the most sought-after drug classes in contemporary medicinal chemistry. Additionally, its potential application in covalent inhibitor design has attracted significant research interest, as this approach offers advantages in drug potency and selectivity.

In the agrochemical sector, derivatives of CAS 2172587-09-4 are being explored for their potential as plant growth regulators and pest control agents. The compound's ability to interact with biological systems through multiple mechanisms makes it a promising candidate for developing novel crop protection solutions. This aligns with global trends toward sustainable agriculture and reduced environmental impact of farming practices.

From a market perspective, the availability of N-(propan-2-yl)-N-(pyridin-2-ylmethyl)carbamoyl chloride remains limited, with only a few specialized suppliers offering this compound. The current focus on research chemicals and high-value intermediates in the fine chemicals market suggests growing opportunities for manufacturers capable of producing this material at scale. Quality control is particularly important, as researchers require high-purity samples for sensitive biological assays and structure-activity relationship studies.

The synthesis of N-(propan-2-yl)-N-(pyridin-2-ylmethyl)carbamoyl chloride typically involves the reaction of N-(propan-2-yl)-N-(pyridin-2-ylmethyl)amine with phosgene equivalents under controlled conditions. Recent advances in flow chemistry and continuous processing have improved the safety and efficiency of such transformations, addressing one of the key challenges in handling reactive intermediates. These technological developments are particularly relevant given the increasing emphasis on green chemistry principles in industrial processes.

Analytical characterization of CAS 2172587-09-4 typically involves a combination of NMR spectroscopy, mass spectrometry, and HPLC purity analysis. The compound's stability profile has been the subject of several studies, with particular attention to its behavior under various storage conditions. Proper handling and storage recommendations are crucial for maintaining the integrity of this sensitive intermediate, especially for researchers working in high-throughput screening environments.

Looking forward, the scientific community anticipates expanding applications for N-(propan-2-yl)-N-(pyridin-2-ylmethyl)carbamoyl chloride in areas such as bioconjugation chemistry and proteolysis-targeting chimera (PROTAC) development. These emerging fields represent some of the most exciting frontiers in chemical biology and therapeutic innovation. As research continues to uncover new possibilities for this versatile building block, its importance in both academic and industrial settings is likely to grow significantly.

For researchers seeking detailed technical information about CAS 2172587-09-4, comprehensive data sheets including spectroscopic data, synthetic protocols, and safety information are available from specialized chemical suppliers. The compound's unique properties continue to make it a valuable tool for scientists working at the intersection of medicinal chemistry, chemical biology, and materials science, contributing to advancements across multiple scientific disciplines.

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